Cas no 68180-27-8 (9H-Purin-6-amine,9-undecyl-)

• Product Name: 9H-Purin-6-amine,9-undecyl-
• CAS No: 68180-27-8
• MF: C₁₆H₂₇N₅
• MW: 289.41908288002
• CID: 523672
• PubChem ID: 323599
• Update Time: 2025-04-19

9H-Purin-6-amine,9-undecyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-undecyl-
• 9-undecylpurin-6-amine
• 6-Amino-9-n-undecylpurin
• 9-undecyl-9H-purin-6-ylamine
• AC1L88YU
• NSC285125
• DTXSID00314533
• 68180-27-8
• NSC-285125

• Inchi： 1S/C16H27N5/c1-2-3-4-5-6-7-8-9-10-11-21-13-20-14-15(17)18-12-19-16(14)21/h12-13H,2-11H2,1H3,(H2,17,18,19)
• InChI Key： JQSUCZDGOMPLFP-UHFFFAOYSA-N
• SMILES： N1(C=NC2=C(N)N=CN=C12)CCCCCCCCCCC

Computed Properties

• Exact Mass: 289.22691
• Monoisotopic Mass: 289.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62
• LogP: 4.52050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines